Cas no 679800-28-3 (N-Methyl-N-(3-oxoprop-1-en-1-yl)formamide)

N-Methyl-N-(3-oxoprop-1-en-1-yl)formamide structure
679800-28-3 structure
Product Name:N-Methyl-N-(3-oxoprop-1-en-1-yl)formamide
CAS No:679800-28-3
MF:C5H7NO2
MW:113.114581346512
CID:2798579
PubChem ID:71367586
Update Time:2025-04-21

N-Methyl-N-(3-oxoprop-1-en-1-yl)formamide Chemical and Physical Properties

Names and Identifiers

    • 679800-28-3
    • DTXSID90790701
    • N-Methyl-N-(3-oxoprop-1-en-1-yl)formamide
    • Inchi: 1S/C5H7NO2/c1-6(5-8)3-2-4-7/h2-5H,1H3
    • InChI Key: KZWCUEHKUGHPAE-UHFFFAOYSA-N
    • SMILES: O=CN(C=CC=O)C

Computed Properties

  • Exact Mass: 113.047678466Da
  • Monoisotopic Mass: 113.047678466Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 2
  • Complexity: 109
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: -0.7
  • Topological Polar Surface Area: 37.4Ų
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